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molecular formula C9H14N2 B599911 2-Methyl-2-(pyridin-2-YL)propan-1-amine CAS No. 199296-39-4

2-Methyl-2-(pyridin-2-YL)propan-1-amine

Cat. No. B599911
CAS RN: 199296-39-4
M. Wt: 150.225
InChI Key: ZSYQWLPBBUBFLD-UHFFFAOYSA-N
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Patent
US05866573

Procedure details

To a solution of 2-methyl-2-(2-pyridyl)-propionitrile (1.018 g, 6.97 mmol) in 25 mL of anhydrous diethyl ether under a blanket of Argon was added LiAlH4 (0.538 g, 14.17 mmol) portionwise. After 1 h the reaction was quenched with the addition of water (1 mL), NaOH (1.0 mL, 1N), water (8 mL) then diethyl ether (20 mL) and let stir for 10 h. The solution was filtered through a plug of celite and washed with diethyl ether:MeOH (1:1) (200 mL). The filtrate was concentrated in vacuo and the residue was purified by flash column chromatography (30×150 mm column of SiO2, CH2Cl2 /CH2Cl2 saturated with NH3 /MeOH gradient elution 60:39:1 to 60:38:2 to 60:37:3) to give the title compound as a resin:
Name
2-methyl-2-(2-pyridyl)-propionitrile
Quantity
1.018 g
Type
reactant
Reaction Step One
Name
LiAlH4
Quantity
0.538 g
Type
reactant
Reaction Step One
Name
diethyl ether
Quantity
25 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][N:7]=1)([CH3:5])[C:3]#[N:4].[H-].[H-].[H-].[H-].[Li+].[Al+3]>C(OCC)C>[CH3:5][C:2]([C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][N:7]=1)([CH3:1])[CH2:3][NH2:4] |f:1.2.3.4.5.6|

Inputs

Step One
Name
2-methyl-2-(2-pyridyl)-propionitrile
Quantity
1.018 g
Type
reactant
Smiles
CC(C#N)(C)C1=NC=CC=C1
Name
LiAlH4
Quantity
0.538 g
Type
reactant
Smiles
[H-].[H-].[H-].[H-].[Li+].[Al+3]
Name
diethyl ether
Quantity
25 mL
Type
solvent
Smiles
C(C)OCC

Conditions

Stirring
Type
CUSTOM
Details
diethyl ether (20 mL) and let stir for 10 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After 1 h the reaction was quenched with the addition of water (1 mL), NaOH (1.0 mL, 1N), water (8 mL)
Duration
1 h
FILTRATION
Type
FILTRATION
Details
The solution was filtered through a plug of celite
WASH
Type
WASH
Details
washed with diethyl ether:MeOH (1:1) (200 mL)
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was purified by flash column chromatography (30×150 mm column of SiO2, CH2Cl2 /CH2Cl2 saturated with NH3 /MeOH gradient elution 60:39:1 to 60:38:2 to 60:37:3)

Outcomes

Product
Details
Reaction Time
 10 h
Name
title compound
Type
product
Smiles
CC(CN)(C)C1=NC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.